Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one

• IUPAC Name: (5R,6S)-5-amino-6-cyclopropylpiperidin-2-one
• InChI: InChI=1S/C8H14N2O/c9-6-3-4-7(11)10-8(6)5-1-2-5/h5-6,8H,1-4,9H2,(H,10,11)/t6-,8+/m1/s1
• InChI Key: UONMIDTZTLDYFU-SVRRBLITSA-N
• Canonical SMILES: C1CC1C2C(CCC(=O)N2)N
• Isomeric SMILES: C1CC(=O)N[C@H]([C@@H]1N)C2CC2
• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol

Description

Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating neuronal activity in the brain. By inhibiting GABA-AT, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission and a range of physiological and biochemical effects.

Mechanism of Action

Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one works by inhibiting the enzyme GABA-AT, which is responsible for the breakdown of GABA in the brain. By increasing the levels of GABA, Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one enhances GABAergic neurotransmission and modulates neuronal activity in the brain. This leads to a range of physiological and biochemical effects, including reduced seizure activity, enhanced anxiolytic and sedative effects, and improved mood and cognition.
Biochemical and Physiological Effects:
Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one has been shown to have a range of biochemical and physiological effects, including increased GABAergic neurotransmission, reduced seizure activity, enhanced anxiolytic and sedative effects, and improved mood and cognition. These effects are mediated by the modulation of neuronal activity in the brain, particularly in regions involved in the regulation of anxiety, mood, and cognition.

Advantages and Limitations for Lab Experiments

One of the main advantages of Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one for lab experiments is its selectivity for GABA-AT, which allows for precise modulation of GABAergic neurotransmission without affecting other neurotransmitter systems. Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one is also highly potent, with a low effective dose, making it ideal for use in animal models of neurological and psychiatric disorders. However, one limitation of Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one is its relatively short half-life, which may limit its effectiveness in long-term studies.

Future Directions

There are several potential future directions for research on Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one, including:
1. Further preclinical studies to evaluate the safety and efficacy of Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one in animal models of neurological and psychiatric disorders.
2. Clinical trials to evaluate the safety and efficacy of Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one in humans for the treatment of epilepsy, anxiety, depression, and addiction.
3. Development of new analogs of Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one with improved pharmacokinetic properties and selectivity for GABA-AT.
4. Investigation of the mechanisms underlying the therapeutic effects of Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one, including its effects on neuronal activity, gene expression, and protein synthesis.
5. Exploration of the potential use of Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one in combination with other drugs for the treatment of neurological and psychiatric disorders.

Scientific Research Applications

Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one has been extensively studied for its potential therapeutic applications in a range of neurological and psychiatric disorders, including epilepsy, anxiety, depression, and addiction. Preclinical studies have shown that Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one can reduce seizure activity in animal models of epilepsy, enhance the effects of benzodiazepines and barbiturates, and reduce anxiety and depression-like behaviors. Clinical trials are currently underway to evaluate the safety and efficacy of Rel-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one in humans.